- Total synthesis of monosaccharides. Synthesis of methyl DL-pentopyranosides with α- and β-lyxo, β-ribo, α-xylo, and α-arabino configurations from furfuryl alcoholCanadian Journal of Chemistry, 1975, 53(17), 2524-9,
Cas no 3867-83-2 (a-D-Arabinopyranoside, methyl)

a-D-Arabinopyranoside, methyl structure
Product name:a-D-Arabinopyranoside, methyl
a-D-Arabinopyranoside, methyl Chemical and Physical Properties
Names and Identifiers
-
- a-D-Arabinopyranoside, methyl
- Methyl .α.-D-arabinopyranoside
- Arabinopyranoside,methyl, a-D- (8CI)
- Methyl a-D-arabinopyranoside
- NSC 400273
- MFCD09864631
- methyl alpha-D-arabinopyranoside
- (2S,3S,4R,5R)-2-methoxyoxane-3,4,5-triol
- CHEBI:46689
- alpha-Methyl-D-arabinopyranoside
- Q27120678
- methyl alpha-D-arabinoside
- DTXSID401308524
- AKOS006312033
- .alpha.-D-Arabinopyranoside,methyl
- (2S,3S,4R,5R)-2-Methoxytetrahydro-2H-pyran-3,4,5-triol
- 3867-83-2
- .alpha.-D-Arabinopyranoside, methyl
- SCHEMBL4921744
-
- Inchi: InChI=1S/C6H12O5/c1-10-6-5(9)4(8)3(7)2-11-6/h3-9H,2H2,1H3
- InChI Key: ZBDGHWFPLXXWRD-UHFFFAOYSA-N
- SMILES: COC1OCC(O)C(O)C1O
Computed Properties
- Exact Mass: 164.06846
- Monoisotopic Mass: 164.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.2A^2
- XLogP3: -2
Experimental Properties
- Density: 1.4
- Boiling Point: 314°Cat760mmHg
- Flash Point: 143.7°C
- PSA: 79.15
- LogP: -1.92820
a-D-Arabinopyranoside, methyl Production Method
Production Method 1
a-D-Arabinopyranoside, methyl Raw materials
a-D-Arabinopyranoside, methyl Preparation Products
a-D-Arabinopyranoside, methyl Related Literature
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Shridhar H. Thorat,Manjusha V. Patwadkar,Rajesh G. Gonnade,R. Vaidhyanathan CrystEngComm, 2014,16, 8638-8641
-
H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
5. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
3867-83-2 (a-D-Arabinopyranoside, methyl) Related Products
- 69-79-4((2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-{(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yloxy}hexanal)
- 641-74-7((3R,3aR,6R,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol)
- 2033-24-1(2,2-dimethyl-1,3-dioxane-4,6-dione)
- 4618-18-2(Lactulose)
- 97-30-3(Methyl a-D-Glucopyranoside)
- 58-86-6(D(+)-Xylose)
- 547-25-1(3-O-a-D-Glucopyranosyl-D-fructose)
- 585-88-6(Maltitol)
- 63-42-3(Lactose)
- 87-72-9(L-Arabinose)
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